![molecular formula C16H17ClO3 B5728791 7-[(2-chloro-2-propen-1-yl)oxy]-8-methyl-4-propyl-2H-chromen-2-one](/img/structure/B5728791.png)
7-[(2-chloro-2-propen-1-yl)oxy]-8-methyl-4-propyl-2H-chromen-2-one
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Overview
Description
7-[(2-chloro-2-propen-1-yl)oxy]-8-methyl-4-propyl-2H-chromen-2-one, also known as CMPP, is a synthetic compound that belongs to the class of coumarin derivatives. It has been studied extensively for its potential applications in scientific research, particularly in the fields of pharmacology and biochemistry.
Scientific Research Applications
7-[(2-chloro-2-propen-1-yl)oxy]-8-methyl-4-propyl-2H-chromen-2-one has been studied for its potential applications in a variety of scientific research fields, including pharmacology, biochemistry, and medicinal chemistry. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the development of new drugs and therapies. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions, as well as for its ability to inhibit the activity of certain enzymes.
Mechanism of Action
The mechanism of action of 7-[(2-chloro-2-propen-1-yl)oxy]-8-methyl-4-propyl-2H-chromen-2-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of cellular signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, as well as to modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. It has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), as well as to reduce oxidative stress and DNA damage. This compound has also been shown to have anticancer effects, including the induction of apoptosis and the inhibition of cell proliferation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 7-[(2-chloro-2-propen-1-yl)oxy]-8-methyl-4-propyl-2H-chromen-2-one in lab experiments is its high purity and stability, which allows for accurate and reproducible results. It is also relatively easy to synthesize and can be produced in large quantities. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to use in certain types of experiments. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Future Directions
There are numerous future directions for research on 7-[(2-chloro-2-propen-1-yl)oxy]-8-methyl-4-propyl-2H-chromen-2-one, including the development of new drugs and therapies based on its anti-inflammatory, antioxidant, and anticancer properties. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research. Other future directions for research on this compound include the development of new methods for synthesizing and purifying the compound, as well as the investigation of its potential use as a fluorescent probe for the detection of metal ions.
Synthesis Methods
The synthesis of 7-[(2-chloro-2-propen-1-yl)oxy]-8-methyl-4-propyl-2H-chromen-2-one involves the reaction of 7-hydroxy-8-methylcoumarin with chloroacetyl chloride, followed by the reaction with propargyl alcohol and sodium hydride. The final step involves the reaction with propyl magnesium bromide to yield this compound. This method has been optimized for high yield and purity, and has been used in numerous studies to produce this compound for research purposes.
properties
IUPAC Name |
7-(2-chloroprop-2-enoxy)-8-methyl-4-propylchromen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClO3/c1-4-5-12-8-15(18)20-16-11(3)14(7-6-13(12)16)19-9-10(2)17/h6-8H,2,4-5,9H2,1,3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDWVSQHZUSYHOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)OC2=C1C=CC(=C2C)OCC(=C)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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